N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]urea
• InChI: InChI=1S/C20H20Cl2N4O/c1-12-4-6-15(7-5-12)11-26-14(3)19(13(2)25-26)24-20(27)23-16-8-9-17(21)18(22)10-16/h4-10H,11H2,1-3H3,(H2,23,24,27)
• InChI Key: CJVLKENTLDMKLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)NC(=O)NC3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C20H20Cl2N4O
• Molecular Weight: 403.3 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea, also known as DMPU, is a urea derivative that has been synthesized and studied extensively due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea is not yet fully understood. However, it is believed to exert its biological effects by modulating the activity of various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. It has been demonstrated to possess anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of inflammatory conditions such as arthritis. This compound has also been shown to possess anticonvulsant properties, which make it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in medicinal chemistry. However, there are also some limitations to its use in lab experiments. For example, this compound is relatively unstable and can decompose over time, which can affect the accuracy of experimental results.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea. One area of interest is the design and synthesis of new metal complexes with potential biological activity. Another area of interest is the investigation of the potential use of this compound as a ligand in the design of new drugs with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use as a ligand in the design and synthesis of new metal complexes with potential biological activity.